3-chloro-N-cyclohexyl-N-[(2-hydroxy-6-methoxyquinolin-3-yl)methyl]benzamide

• IUPAC Name: 3-chloro-N-cyclohexyl-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C24H25ClN2O3/c1-30-21-10-11-22-17(14-21)12-18(23(28)26-22)15-27(20-8-3-2-4-9-20)24(29)16-6-5-7-19(25)13-16/h5-7,10-14,20H,2-4,8-9,15H2,1H3,(H,26,28)
• InChI Key: RKOYOVRGKVPDBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C3CCCCC3)C(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C24H25ClN2O3
• Molecular Weight: 424.9 g/mol

Description

3-chloro-N-cyclohexyl-N-[(2-hydroxy-6-methoxyquinolin-3-yl)methyl]benzamide is a complex organic compound that combines a benzamide core with a quinoline derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-cyclohexyl-N-[(2-hydroxy-6-methoxyquinolin-3-yl)methyl]benzamide typically involves multiple steps:

Formation of the Quinoline Derivative: The quinoline moiety can be synthesized through a Skraup synthesis, which involves the cyclization of aniline derivatives with glycerol and sulfuric acid in the presence of an oxidizing agent like nitrobenzene.

Methoxylation and Hydroxylation: The quinoline derivative is then subjected to methoxylation and hydroxylation reactions to introduce the methoxy and hydroxy groups at the desired positions.

Benzamide Formation: The benzamide core is synthesized by reacting 3-chlorobenzoyl chloride with cyclohexylamine under basic conditions to form N-cyclohexyl-3-chlorobenzamide.

Coupling Reaction: Finally, the quinoline derivative is coupled with the benzamide core using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine to form the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to reduce the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group on the quinoline ring can undergo oxidation to form a quinone derivative.

Reduction: The nitro group (if present) on the quinoline ring can be reduced to an amine.

Substitution: The chloro group on the benzamide core can undergo nucleophilic substitution reactions with various nucleophiles to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions to replace the chloro group.

Major Products

Oxidation: Quinone derivatives.

Reduction: Aminoquinoline derivatives.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving quinoline derivatives.

Medicine: Potential therapeutic applications due to its structural similarity to known pharmacophores.

Industry: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Generally, quinoline derivatives are known to interact with various enzymes and receptors, potentially inhibiting or modulating their activity. The presence of the hydroxy and methoxy groups could enhance binding affinity through hydrogen bonding and hydrophobic interactions.

Comparison with Similar Compounds

Similar Compounds

Chloroquine: A well-known antimalarial drug with a quinoline core.

Quinacrine: Another antimalarial with a similar structure.

Hydroxychloroquine: A derivative of chloroquine with an additional hydroxy group.

Uniqueness

3-chloro-N-cyclohexyl-N-[(2-hydroxy-6-methoxyquinolin-3-yl)methyl]benzamide is unique due to the specific combination of functional groups, which may confer distinct biological activities not seen in the similar compounds listed above. The presence of the cyclohexyl group and the specific substitution pattern on the quinoline ring could result in unique interactions with biological targets, potentially leading to novel therapeutic applications.